Cas no 26568-25-2 (trans,rel-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: trans,rel-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 26568-25-2
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD28145424
• CID: 4643450
• PubChem ID: 67320767
• Update Time: 2025-11-07

trans,rel-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(4-chlorophenyl)-, hydrochloride (1:1), (1R,2S)-rel-
• rac-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride, trans
• trans-2-(4-Chloro-phenyl)-cyclopropylamine hydrochloride
• trans,rel-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride
• trans-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride

• MDL： MFCD28145424
• Inchi： 1S/C9H10ClN.ClH/c10-7-3-1-6(2-4-7)8-5-9(8)11;/h1-4,8-9H,5,11H2;1H/t8-,9+;/m0./s1
• InChI Key： PARPLJNCMHCNAA-OULXEKPRSA-N
• SMILES： N[C@@H]1C[C@H]1C1C=CC(Cl)=CC=1.Cl

trans,rel-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans,rel-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride

trans,rel-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 26568-25-2, known as trans,rel-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a chiral derivative of cyclopropane, a unique three-membered ring structure that imparts distinctive chemical properties. The presence of the 4-chlorophenyl group introduces electronic and steric effects, while the hydrochloride salt form ensures stability and solubility in various solvents.

Recent studies have highlighted the potential of this compound in drug discovery. Its chiral center at the (1R,2S) configuration plays a crucial role in its stereochemical properties, which are essential for its interactions with biological targets. Researchers have explored its application as a building block in synthesizing bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders. The cyclopropane ring's strain energy contributes to its reactivity, making it a valuable intermediate in organic synthesis.

The synthesis of trans,rel-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Advanced techniques such as enantioselective catalysis have been employed to achieve high enantiomeric excess (ee), ensuring the compound's purity and consistency. This has been instrumental in its application in asymmetric synthesis, where chirality is critical for biological activity.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution profiles due to its balanced lipophilicity and solubility. Preclinical studies have demonstrated its ability to cross the blood-brain barrier (BBB), making it a promising candidate for central nervous system (CNS) drug development. Its interaction with various neurotransmitter systems has been investigated, revealing potential applications in treating conditions such as epilepsy and neurodegenerative diseases.

The structural integrity of this compound is further enhanced by the hydrochloride salt form, which stabilizes the amine group and prevents degradation. This stability is crucial for maintaining the compound's integrity during storage and transportation. Moreover, its compatibility with various analytical techniques such as NMR and HPLC facilitates quality control and characterization.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of this compound with target proteins at an atomic level. These studies have provided insights into its binding affinity and selectivity, paving the way for rational drug design. The integration of experimental and computational approaches has significantly accelerated the development process.

In conclusion, CAS No. 26568-25-2, or trans,rel-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride, represents a cutting-edge molecule with immense potential in pharmaceutical research. Its unique chemical properties and versatile applications make it a valuable asset in modern drug discovery pipelines.